Cas no 1067-76-1 (Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI))

1067-76-1 structure
Product name:Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI)
Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI)
- dimethoxyphosphanyl diethyl phosphate
- 4100 Bis HC
- AC1L22Z2
- AG-D-21421
- BRN 1872746
- CTK4A4756
- DIETHOXYPHOSPHORYLOXY-DIMETHOXY-PHOSPHANE
- diphosphoric(III,V) acid 2,2-diethyl ester 1,1-dimethyl ester
- DIPHOSPHORIC(III,V) ACID, P(sup V),P(sup V)-DIETHYL DIMETHYL ESTER
- LS-62888
- O,O'-diethyl-phosphoric O,O'-dimethyl-phosphorous anhydride
- Ethyl methyl diphosphate (III,V)((EtO)2P(O)OP(OMe)2)
- DTXSID10147733
- 1067-76-1
-
- Inchi: InChI=1S/C6H16O6P2/c1-5-10-14(7,11-6-2)12-13(8-3)9-4/h5-6H2,1-4H3
- InChI Key: PUYLGTLIKPXPRP-UHFFFAOYSA-N
- SMILES: COP(OP(OCC)(=O)OCC)OC
Computed Properties
- Exact Mass: 246.04228
- Monoisotopic Mass: 246.04221222g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- PSA: 63.22
Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI) Related Literature
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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4. Book reviews
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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